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Amphetamines and derivatives

Amphetamines and their derivatives are a class of psychoactive drugs that primarily affect the central nervous system (CNS). These compounds, including amphetamine itself, methamphetamine, and other structural analogs, exhibit potent stimulant effects. They work by increasing the levels of certain neurotransmitters like dopamine and norepinephrine in the brain. Common applications include the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy. Amphetamines can be synthesized from various precursors such as phenylpropanes, which are themselves derived from benzene derivatives. The chemical structure often includes a chiral center, leading to the synthesis of enantiomers, with certain forms being more potent or specific in their pharmacological effects. Due to their potential for abuse and the risk of addiction, amphetamines are strictly regulated by many governments worldwide. Misuse can lead to serious health issues, including cardiovascular problems, psychiatric disorders, and long-term cognitive impairment. Therefore, they should only be used under medical supervision.
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